Cas no 2171160-70-4 ((2R)-2-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,3-oxazol-4-yl}formamido)butanoic acid)
(2R)-2-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,3-oxazol-4-yl}formamido)butanoic acid Chemical and Physical Properties
Names and Identifiers
-
- EN300-1552660
- (2R)-2-({5-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-1,3-oxazol-4-yl}formamido)butanoic acid
- 2171160-70-4
- (2R)-2-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,3-oxazol-4-yl}formamido)butanoic acid
-
- Inchi: 1S/C24H23N3O6/c1-2-19(23(29)30)27-22(28)21-20(33-13-26-21)11-25-24(31)32-12-18-16-9-5-3-7-14(16)15-8-4-6-10-17(15)18/h3-10,13,18-19H,2,11-12H2,1H3,(H,25,31)(H,27,28)(H,29,30)/t19-/m1/s1
- InChI Key: UEQNUGVYWPHWMX-LJQANCHMSA-N
- SMILES: O(C(NCC1=C(C(N[C@@H](C(=O)O)CC)=O)N=CO1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12
Computed Properties
- Exact Mass: 449.15868546g/mol
- Monoisotopic Mass: 449.15868546g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 33
- Rotatable Bond Count: 9
- Complexity: 696
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 131Ų
(2R)-2-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,3-oxazol-4-yl}formamido)butanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1552660-0.05g |
(2R)-2-({5-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-1,3-oxazol-4-yl}formamido)butanoic acid |
2171160-70-4 | 0.05g |
$2306.0 | 2023-05-26 | ||
| Enamine | EN300-1552660-0.1g |
(2R)-2-({5-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-1,3-oxazol-4-yl}formamido)butanoic acid |
2171160-70-4 | 0.1g |
$2415.0 | 2023-05-26 | ||
| Enamine | EN300-1552660-0.25g |
(2R)-2-({5-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-1,3-oxazol-4-yl}formamido)butanoic acid |
2171160-70-4 | 0.25g |
$2525.0 | 2023-05-26 | ||
| Enamine | EN300-1552660-0.5g |
(2R)-2-({5-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-1,3-oxazol-4-yl}formamido)butanoic acid |
2171160-70-4 | 0.5g |
$2635.0 | 2023-05-26 | ||
| Enamine | EN300-1552660-1.0g |
(2R)-2-({5-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-1,3-oxazol-4-yl}formamido)butanoic acid |
2171160-70-4 | 1g |
$2745.0 | 2023-05-26 | ||
| Enamine | EN300-1552660-2.5g |
(2R)-2-({5-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-1,3-oxazol-4-yl}formamido)butanoic acid |
2171160-70-4 | 2.5g |
$5380.0 | 2023-05-26 | ||
| Enamine | EN300-1552660-5.0g |
(2R)-2-({5-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-1,3-oxazol-4-yl}formamido)butanoic acid |
2171160-70-4 | 5g |
$7961.0 | 2023-05-26 | ||
| Enamine | EN300-1552660-10.0g |
(2R)-2-({5-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-1,3-oxazol-4-yl}formamido)butanoic acid |
2171160-70-4 | 10g |
$11805.0 | 2023-05-26 | ||
| Enamine | EN300-1552660-50mg |
(2R)-2-({5-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-1,3-oxazol-4-yl}formamido)butanoic acid |
2171160-70-4 | 50mg |
$2306.0 | 2023-09-25 | ||
| Enamine | EN300-1552660-100mg |
(2R)-2-({5-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-1,3-oxazol-4-yl}formamido)butanoic acid |
2171160-70-4 | 100mg |
$2415.0 | 2023-09-25 |
(2R)-2-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,3-oxazol-4-yl}formamido)butanoic acid Related Literature
-
Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
-
Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
-
Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
-
Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
Additional information on (2R)-2-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,3-oxazol-4-yl}formamido)butanoic acid
Research Brief on (2R)-2-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,3-oxazol-4-yl}formamido)butanoic acid (CAS: 2171160-70-4)
The compound (2R)-2-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,3-oxazol-4-yl}formamido)butanoic acid (CAS: 2171160-70-4) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential applications in peptide synthesis and drug development. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.
Recent studies have highlighted the role of this compound as a key intermediate in the synthesis of peptide-based therapeutics. The presence of the fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group makes it particularly useful in solid-phase peptide synthesis (SPPS), a widely used method for the production of peptides with high purity and yield. Researchers have demonstrated that the compound's oxazole ring and chiral center contribute to its stability and reactivity, enabling efficient coupling with other amino acids and peptide fragments.
In addition to its synthetic utility, (2R)-2-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,3-oxazol-4-yl}formamido)butanoic acid has been investigated for its potential biological activities. Preliminary in vitro studies suggest that derivatives of this compound may exhibit antimicrobial and anti-inflammatory properties, although further validation is required. The oxazole moiety, in particular, has been implicated in interactions with biological targets, such as enzymes and receptors, making it a promising scaffold for the development of novel therapeutics.
One of the most notable advancements in the study of this compound is its application in the development of peptide-based vaccines. Researchers have utilized its structural features to design immunogenic peptides that can elicit strong immune responses. The Fmoc group, in combination with the oxazole ring, has been shown to enhance the stability and bioavailability of these peptides, making them more effective as vaccine candidates.
Despite these promising findings, challenges remain in the large-scale production and optimization of (2R)-2-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,3-oxazol-4-yl}formamido)butanoic acid. Issues such as yield, purity, and cost-effectiveness need to be addressed to facilitate its broader adoption in pharmaceutical research. Ongoing studies are exploring alternative synthetic routes and purification techniques to overcome these limitations.
In conclusion, (2R)-2-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,3-oxazol-4-yl}formamido)butanoic acid represents a versatile and valuable tool in chemical biology and medicinal chemistry. Its unique structural features and potential biological activities make it a compound of interest for researchers working on peptide synthesis, drug development, and vaccine design. Future research should focus on optimizing its synthesis and exploring its therapeutic potential in greater detail.
2171160-70-4 ((2R)-2-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,3-oxazol-4-yl}formamido)butanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)